Cas no 27464-82-0 (2,5-Dimethyl-1,3,4-thiadiazole)

2,5-Dimethyl-1,3,4-thiadiazole structure
27464-82-0 structure
Product Name:2,5-Dimethyl-1,3,4-thiadiazole
CAS No:27464-82-0
MF:C4H6N2S
MW:114.168838977814
MDL:MFCD00020722
CID:88724
PubChem ID:96922
Update Time:2025-04-18

2,5-Dimethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-1,3,4-thiadiazole
    • 1,3,4-Thiadiazole,2,5-dimethyl
    • 2,4-DIMETHY-D-PHENYLALANINE
    • 2,5-dimethyl-[1,3,4]thiadiazole
    • 2,5-dimethylthiadiazole
    • Dimethyl-[1,3,4]thiadiazol
    • dimethyl-[1,3,4]thiadiazole
    • NSC 93787
    • EINECS 248-473-4
    • DTXSID8067315
    • SCHEMBL11957
    • BP-12436
    • [4-(2-chlorophenyl)phenyl]methylaminehydrochloride
    • J-016768
    • NSC-93787
    • NS00028310
    • AKOS015912763
    • NSC93787
    • NS-01017
    • A913293
    • 1,4-Thiadiazole, 2,5-dimethyl-
    • 27464-82-0
    • UNII-FRM8GDW64Z
    • dimethyl-1,3,4-thiadiazole
    • MFCD00020722
    • FRM8GDW64Z
    • 2,5-Dimethyl-1,3,4-thiadiazole, 97%
    • 1,3,4-Thiadiazole, 2,5-dimethyl-
    • FT-0691459
    • DTXCID2037683
    • MDL: MFCD00020722
    • Inchi: 1S/C4H6N2S/c1-3-5-6-4(2)7-3/h1-2H3
    • InChI Key: JXQGICFGPUAVLJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1C

Computed Properties

  • Exact Mass: 114.02500
  • Monoisotopic Mass: 114.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 68.2 ºC
  • Boiling Point: 202.5 ºC
  • Flash Point: 81.2±9.1 ºC,
  • Refractive Index: 1.5000 (estimate)
  • Solubility: Slightly soluble (31 g/l) (25 º C),
  • PSA: 54.02000
  • LogP: 1.15490
  • Solubility: Not determined

2,5-Dimethyl-1,3,4-thiadiazole Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • TSCA:Yes
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R36/37/38

2,5-Dimethyl-1,3,4-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,5-Dimethyl-1,3,4-thiadiazole Suppliers

Amadis Chemical Company Limited
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(CAS:27464-82-0)2,5-Dimethyl-1,3,4-thiadiazole
Order Number:A913293
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:48
Price ($):2057.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:27464-82-0)2,5-Dimethyl-1,3,4-thiadiazole
A913293
Purity:99%
Quantity:500g
Price ($):2057.0
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